Cas no 1600353-68-1 (Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl]-)

• Product Name: Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl]-
• CAS No: 1600353-68-1
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD30829732
• CID: 5210293
• Update Time: 2026-03-06

Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl]-
• 1-(2-Methyl-4-(trifluoromethyl)phenyl)ethanone

• MDL： MFCD30829732
• Inchi： 1S/C10H9F3O/c1-6-5-8(10(11,12)13)3-4-9(6)7(2)14/h3-5H,1-2H3
• InChI Key： DODDUWJIBQLCOZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C(F)(F)F)C=C1C)C

Additional information on Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl]-

Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl]: A Comprehensive Overview

Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl], also known by its CAS number 1600353-68-1, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a phenyl ring and a methyl substituent at the 2-position. The combination of these groups imparts distinctive chemical and physical properties to the molecule, making it valuable in both academic research and industrial applications.

The synthesis of Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl] involves advanced organic chemistry techniques. Researchers have explored various methods to optimize its production, including Friedel-Crafts acylation and nucleophilic aromatic substitution. Recent studies have focused on improving the yield and purity of the compound through the use of novel catalysts and reaction conditions. These advancements have not only enhanced the efficiency of synthesis but also opened new avenues for its application in drug discovery and material science.

One of the most notable applications of this compound is in the field of pharmacology. Its unique structure allows it to act as a potential lead compound in the development of new drugs targeting specific biological pathways. For instance, studies have shown that Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl] exhibits promising activity against certain enzymes involved in metabolic disorders. This has led to further investigations into its potential as a therapeutic agent.

In addition to its pharmacological applications, this compound has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted its role in enhancing the stability and functionality of these materials, which are widely used in gas storage, catalysis, and sensing technologies.

The physical properties of Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl] are equally intriguing. Its melting point and boiling point are significantly influenced by the electron-withdrawing effects of the trifluoromethyl group. This group also contributes to the compound's high thermal stability, making it suitable for high-temperature applications. Furthermore, its solubility characteristics make it an ideal candidate for use in various solvents commonly employed in organic synthesis.

From an environmental perspective, understanding the degradation pathways of Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl] is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under different environmental conditions. These studies have revealed that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific anaerobic conditions. This knowledge is essential for ensuring safe handling and disposal practices.

In conclusion, Ethanone, 1-[2-methyl-4-(trifluoromethyl)phenyl] stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing research continues to uncover new properties and uses for this compound, its significance in various fields is expected to grow further.